Cas no 2138232-42-3 (7-Bromo-2-(oxolan-3-yl)quinolin-3-ol)

• Product Name: 7-Bromo-2-(oxolan-3-yl)quinolin-3-ol
• CAS No: 2138232-42-3
• MF: C₁₃H₁₂BrNO₂
• MW: 294.143882751465
• CID: 6414977
• PubChem ID: 165487593
• Update Time: 2025-06-12

7-Bromo-2-(oxolan-3-yl)quinolin-3-ol Chemical and Physical Properties

Names and Identifiers

• EN300-801230
• 7-bromo-2-(oxolan-3-yl)quinolin-3-ol
• 2138232-42-3
• 7-Bromo-2-(oxolan-3-yl)quinolin-3-ol

• Inchi： 1S/C13H12BrNO2/c14-10-2-1-8-5-12(16)13(15-11(8)6-10)9-3-4-17-7-9/h1-2,5-6,9,16H,3-4,7H2
• InChI Key： UOBAPKGCENPBGL-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C=C(C(C3COCC3)=NC=2C=1)O

Computed Properties

• Exact Mass: 293.00514g/mol
• Monoisotopic Mass: 293.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.4Ų

Additional information on 7-Bromo-2-(oxolan-3-yl)quinolin-3-ol

7-Bromo-2-(oxolan-3-yl)quinolin-3-ol (CAS No. 2138232-42-3): A Comprehensive Overview

7-Bromo-2-(oxolan-3-yl)quinolin-3-ol, identified by its CAS number 2138232-42-3, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a brominated quinoline core linked to an oxolane ring, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The structural motif of this compound combines the well-documented biological activity of quinoline derivatives with the unique properties of the oxolane moiety, making it a promising candidate for further exploration.

The quinoline scaffold is a privileged structure in medicinal chemistry, known for its broad spectrum of biological activities. Quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. Among these derivatives, the 7-bromo substituent introduces a reactive site that can be exploited for further functionalization, enhancing the compound's versatility in synthetic chemistry. The oxolane ring, on the other hand, provides a rigid three-membered heterocycle that can modulate the electronic and steric properties of the molecule, potentially influencing its interactions with biological targets.

Recent advancements in the field of drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The combination of a brominated quinoline and an oxolane ring in 7-Bromo-2-(oxolan-3-yl)quinolin-3-ol creates a unique structural framework that may exhibit novel pharmacological profiles. This compound has been investigated in several preclinical studies aimed at identifying new leads for treating various diseases.

In particular, the oxolane ring has been shown to enhance the solubility and bioavailability of associated molecules, making it an attractive feature for drug design. The bromine atom in the quinoline core serves as a handle for further chemical modifications, such as Suzuki-Miyaura cross-coupling reactions, which are widely used in constructing complex molecular architectures. These reactions allow for the introduction of diverse substituents at specific positions on the quinoline scaffold, enabling fine-tuning of the compound's biological activity.

One of the most compelling aspects of 7-Bromo-2-(oxolan-3-yl)quinolin-3-ol is its potential as a building block for more complex pharmacophores. Researchers have utilized this compound to synthesize novel derivatives with enhanced binding affinity and selectivity towards specific biological targets. For instance, studies have demonstrated its utility in developing inhibitors targeting enzymes involved in cancer progression. The oxolane ring's ability to stabilize certain conformations may also contribute to improved binding interactions with protein receptors.

The synthesis of 7-Bromo-2-(oxolan-3-yl)quinolin-3-ol involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the preparation of a brominated quinoline precursor, followed by functionalization at the 2-position using an oxolane derivative. Advanced techniques such as palladium-catalyzed coupling reactions and transition-metal-mediated transformations are often employed to achieve high yields and purity.

The pharmacological evaluation of 7-Bromo-2-(oxolan-3-yl)quinolin-3-ol has revealed promising results in several preclinical models. In vitro studies have shown that this compound exhibits inhibitory activity against various enzymes and receptors implicated in disease pathways. Notably, it has demonstrated potential as an anti-inflammatory agent by modulating key signaling cascades involved in inflammation and immune response. Additionally, preliminary data suggest that it may have neuroprotective properties, making it a candidate for treating neurodegenerative disorders.

The structural features of 7-Bromo-2-(oxolan-3-yl)quinolin-3-ol also make it an interesting candidate for developing small-molecule probes to study biological mechanisms. The ability to derivatize this compound allows researchers to generate libraries of analogs with varying pharmacological profiles. Such libraries are invaluable tools for high-throughput screening (HTS) campaigns aimed at identifying lead compounds for further development.

From a computational chemistry perspective, modeling studies have been conducted to understand the interactions between 7-Bromo-2-(oxolan-3-yloxy)-quinolininols and their target proteins. These studies provide insights into the molecular recognition processes and help guide rational drug design efforts. By integrating experimental data with computational predictions, researchers can optimize the structure-function relationships of this compound series.

The growing interest in heterocyclic compounds like 7-Bromo-oxyquinolininols underscores their significance in modern drug discovery. The unique combination of structural features offered by this class of molecules provides opportunities for developing innovative therapeutic strategies across multiple therapeutic areas. As research continues to uncover new biological activities and synthetic methodologies, compounds such as 7-Bromo-oxyquinolininols are likely to play an increasingly important role in pharmaceutical development.